4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene

• Molecular Formula: C13H10N4S3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 4,6-bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene
• InChI: InChI=1S/C13H10N4S3/c1-18-11-9-10(15-12(16-11)19-2)17-8-6-4-3-5-7(8)14-13(17)20-9/h3-6H,1-2H3
• InChI Key: SNDQPKSNGBKMSE-UHFFFAOYSA-N
• SMILES: CSC1=NC(=NC2=C1SC3=NC4=CC=CC=C4N23)SC

Description

4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene, also known as BMTTH, is a synthetic compound that belongs to the family of tetracyclic tetrazoles. It has been extensively studied for its potential use in various scientific research applications, especially in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins that are involved in various cellular processes. For example, 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription. In addition, 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene has been found to inhibit the activity of protein kinase C, an enzyme that is involved in various signaling pathways that regulate cell growth and differentiation.
Biochemical and Physiological Effects
4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of cellular signaling pathways. In addition, 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene has been found to affect the expression of various genes that are involved in cellular processes, such as cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene has several advantages for lab experiments, including its high potency and selectivity for various cellular targets. However, it also has several limitations, including its relatively low solubility in aqueous solutions and its potential toxicity to normal cells.

Future Directions

There are several future directions for the research of 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene, including the development of more efficient synthesis methods, the identification of novel cellular targets, and the evaluation of its potential therapeutic applications in various diseases. In addition, the use of 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene in combination with other therapeutic agents may enhance its efficacy and reduce its potential toxicity. Furthermore, the development of 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene derivatives with improved pharmacokinetic properties may facilitate its translation into clinical use.
Conclusion
In conclusion, 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene is a synthetic compound that has been extensively studied for its potential use in various scientific research applications, especially in the field of medicinal chemistry. It has been found to exhibit potent cytotoxic and antibacterial activity, as well as neuroprotective effects. However, further research is needed to fully understand its mechanism of action and evaluate its potential therapeutic applications.

Synthesis Methods

4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene can be synthesized through a multistep process that involves the reaction of 2,4,6-trimethylthiophenol with 2,4-dichloro-5-methylpyrimidine to form 2,4-bis(trimethylsilyl)-5-methylpyrimidine. The latter compound is then reacted with potassium thioacetate to form the corresponding thiolate, which is subsequently treated with sodium azide to produce 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene.

Scientific Research Applications

4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene has been extensively studied for its potential use as a therapeutic agent for various diseases, including cancer, bacterial infections, and neurological disorders. It has been shown to exhibit potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene has been found to possess antibacterial activity against Gram-positive bacteria, such as Staphylococcus aureus and Streptococcus pneumoniae. Furthermore, 4,6-Bis(methylsulfanyl)-8-thia-1,3,5,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2(7),3,5,9,11,13,15-heptaene has been shown to exhibit neuroprotective effects against oxidative stress-induced neuronal damage.